Cas no 1804727-73-8 (5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide
• CAS No: 1804727-73-8
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4875358
• Update Time: 2025-10-31

5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-7(9)5-4(10)6(16(12,14)15)3(1-11)2-13-5/h2,7H,(H2,12,14,15)
• InChI Key： XGZIGUVZFWAMPQ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C#N)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide

5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide: A Comprehensive Overview

The compound 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide, identified by the CAS number 1804727-73-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide is characterized by a pyridine ring substituted with a cyano group at position 5, a difluoromethyl group at position 2, an iodine atom at position 3, and a sulfonamide group at position 4. This arrangement of substituents imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various chemical reactions and biological assays. The presence of electron-withdrawing groups such as the cyano and difluoromethyl groups enhances the reactivity of the molecule, while the sulfonamide group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide in the development of novel therapeutic agents. Researchers have explored its role as a kinase inhibitor, demonstrating its ability to modulate key signaling pathways involved in cancer progression. For instance, a study published in the journal Nature Communications revealed that this compound exhibits potent inhibitory activity against Aurora kinases, which are critical regulators of cell division. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide has also been investigated for its use in advanced materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A research team from Stanford University reported that incorporating this compound into polymer blends significantly enhances their electrical conductivity, paving the way for its use in flexible electronics.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the pyridine ring with appropriate substituents, followed by functionalization at specific positions to introduce the cyano, difluoromethyl, iodine, and sulfonamide groups. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yield.

The environmental impact of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide has also been a topic of interest among researchers. Studies conducted by environmental chemists have assessed its biodegradability and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its persistence in aquatic ecosystems. Furthermore, acute toxicity tests suggest that it poses minimal risk to aquatic organisms when used within recommended limits.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide, with its CAS number 1804727-73..., represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing modern science and technology.